Cas no 1261893-41-7 (5-(3-Chloro-2-methylphenyl)-2-methylphenol)

• Product Name: 5-(3-Chloro-2-methylphenyl)-2-methylphenol
• CAS No: 1261893-41-7
• MF: C₁₄H₁₃ClO
• MW: 232.705423116684
• MDL: MFCD18313275
• CID: 2761749
• PubChem ID: 53218969
• Update Time: 2025-10-22

5-(3-Chloro-2-methylphenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 1261893-41-7
• 5-(3-CHLORO-2-METHYLPHENYL)-2-METHYLPHENOL
• 3'-Chloro-2',4-dimethyl[1,1'-biphenyl]-3-ol
• MFCD18313275
• 5-(3-Chloro-2-methylphenyl)-2-methylphenol, 95%
• DTXSID20683854
• 5-(3-Chloro-2-methylphenyl)-2-methylphenol

• MDL： MFCD18313275
• Inchi： 1S/C14H13ClO/c1-9-6-7-11(8-14(9)16)12-4-3-5-13(15)10(12)2/h3-8,16H,1-2H3
• InChI Key： WMHUNLZKWYBIKV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)C1C=CC(C)=C(C=1)O

Computed Properties

• Exact Mass: 232.0654927Da
• Monoisotopic Mass: 232.0654927Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 5-(3-Chloro-2-methylphenyl)-2-methylphenol

5-(3-Chloro-2-methylphenyl)-2-methylphenol (CAS No. 1261893-41-7): A Comprehensive Overview

5-(3-Chloro-2-methylphenyl)-2-methylphenol (CAS No. 1261893-41-7) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique molecular structure, exhibits a range of chemical and biological properties that make it a valuable subject of research and development.

The molecular formula of 5-(3-Chloro-2-methylphenyl)-2-methylphenol is C₁₄H₁₄ClO, and its molecular weight is approximately 235.71 g/mol. The compound features a phenolic hydroxyl group and a chlorinated benzene ring, which contribute to its reactivity and functional versatility. These structural elements are crucial for understanding its chemical behavior and potential applications.

In the realm of pharmaceutical research, 5-(3-Chloro-2-methylphenyl)-2-methylphenol has shown promise as a lead compound for the development of novel drugs. Recent studies have explored its potential as an anti-inflammatory agent, with preliminary results indicating significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound could be a valuable candidate for the treatment of inflammatory diseases, including arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 5-(3-Chloro-2-methylphenyl)-2-methylphenol has also been investigated for its antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various chronic diseases such as cardiovascular disease and neurodegenerative disorders. Studies have demonstrated that this compound exhibits potent antioxidant activity, making it a potential therapeutic agent for these conditions.

In the field of agrochemicals, 5-(3-Chloro-2-methylphenyl)-2-methylphenol has been evaluated for its potential as a plant growth regulator. Plant growth regulators are essential for optimizing crop yield and quality by modulating various physiological processes such as germination, flowering, and fruit development. Research has shown that this compound can enhance plant growth and stress tolerance, making it a promising candidate for agricultural applications.

The material science community has also shown interest in 5-(3-Chloro-2-methylphenyl)-2-methylphenol. Its unique chemical structure makes it suitable for use in the synthesis of advanced materials with specific properties. For example, the compound can be used as a building block in the development of polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in industries such as electronics, automotive, and aerospace.

The synthesis of 5-(3-Chloro-2-methylphenyl)-2-methylphenol typically involves multi-step reactions starting from readily available starting materials. Common synthetic routes include Friedel-Crafts alkylation followed by substitution reactions to introduce the chloro group and the phenolic hydroxyl group. The choice of synthetic pathway depends on factors such as yield, purity, and cost-effectiveness.

In terms of safety and environmental impact, it is important to note that while 5-(3-Chloro-2-methylphenyl)-2-methylphenol is not classified as a hazardous substance under current regulations, proper handling and disposal practices should be followed to ensure environmental safety. Researchers and industrial users should adhere to standard safety protocols to minimize any potential risks associated with its use.

To further advance the understanding and application of 5-(3-Chloro-2-methylphenyl)-2-methylphenol, ongoing research is focused on optimizing its synthesis methods, exploring new derivatives with enhanced properties, and evaluating its biological effects in more depth. Collaborative efforts between academia and industry are essential to translate these findings into practical solutions that benefit society.

In conclusion, 5-(3-Chloro-2-methylphenyl)-2-methylphenol (CAS No. 1261893-41-7) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and functional properties make it an attractive target for research and development. As new studies continue to uncover its full potential, this compound is poised to play a significant role in advancing various scientific fields.